N-[2-(acetylamino)phenyl]-2-ethylbutanamide

• IUPAC Name: N-(2-acetamidophenyl)-2-ethylbutanamide
• InChI: InChI=1S/C14H20N2O2/c1-4-11(5-2)14(18)16-13-9-7-6-8-12(13)15-10(3)17/h6-9,11H,4-5H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key: LQLRBKPMLSMSGC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=CC=C1NC(=O)C
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N-[2-(acetylamino)phenyl]-2-ethylbutanamide, also known as acetaminophen or paracetamol, is a widely used analgesic and antipyretic drug. It is a white crystalline powder that is soluble in water and ethanol. Acetaminophen is often used to treat pain and fever, and it is commonly found in over-the-counter medications such as Tylenol.

Mechanism of Action

The exact mechanism of action of N-[2-(acetylamino)phenyl]-2-ethylbutanamiden is still not fully understood. It is believed to work by inhibiting the production of prostaglandins, which are responsible for causing pain and inflammation. Acetaminophen also affects the hypothalamic heat-regulating center, which helps to reduce fever.
Biochemical and Physiological Effects:
Acetaminophen is metabolized in the liver by the cytochrome P450 enzyme system. The primary metabolite of N-[2-(acetylamino)phenyl]-2-ethylbutanamiden is N-acetyl-p-benzoquinone imine (NAPQI), which can cause liver damage if it accumulates in the liver. However, under normal conditions, NAPQI is rapidly detoxified by glutathione.

Advantages and Limitations for Lab Experiments

Acetaminophen is a widely used drug, and its effects are well-known. It is relatively safe and has few side effects when used as directed. However, it can be difficult to measure the exact dose of N-[2-(acetylamino)phenyl]-2-ethylbutanamiden administered to an experimental subject, as it is often included in combination medications.

Future Directions

There are several areas of research that could be explored in the future regarding N-[2-(acetylamino)phenyl]-2-ethylbutanamiden. These include:
1. Investigating the potential use of N-[2-(acetylamino)phenyl]-2-ethylbutanamiden in treating other conditions, such as osteoarthritis and chronic low back pain.
2. Studying the mechanism of action of N-[2-(acetylamino)phenyl]-2-ethylbutanamiden in more detail, to better understand how it works and how it can be optimized for maximum efficacy.
3. Developing new formulations of N-[2-(acetylamino)phenyl]-2-ethylbutanamiden that are more easily absorbed and metabolized by the body.
4. Investigating the potential use of N-[2-(acetylamino)phenyl]-2-ethylbutanamiden in combination with other drugs, to enhance its pain-relieving effects.
5. Studying the long-term effects of N-[2-(acetylamino)phenyl]-2-ethylbutanamiden use, to better understand its safety profile and potential risks.

Synthesis Methods

Acetaminophen can be synthesized through several methods, including the reduction of p-nitrophenol with iron and hydrochloric acid, and the reaction of acetic anhydride with p-aminophenol. The latter method is the most commonly used method for industrial production of N-[2-(acetylamino)phenyl]-2-ethylbutanamiden.

Scientific Research Applications

Acetaminophen has been widely studied for its analgesic and antipyretic effects. It is commonly used in clinical trials as a control group for testing the efficacy of other pain relievers. Acetaminophen has also been studied for its potential use in treating other conditions, such as osteoarthritis and chronic low back pain.